Cas no 615281-70-4 (4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one
• CAS No: 615281-70-4
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• MDL: MFCD03821194
• CID: 4715602
• Update Time: 2025-06-25

4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one
• 4-(1H-Benzoimidazol-2-yl)-1-(4-ethoxy-phenyl)-pyrrolidin-2-one
• 4-benzimidazol-2-yl-1-(4-ethoxyphenyl)pyrrolidin-2-one
• SBB045114
• STK732836
• BAS 07327360
• ST4091939
• BB 0219758
• Z57115469
• A3280/0139560
• 4-(1H-Benzoimidazol-2-yl)-1-(4-ethoxy-pheny l)-pyrrolidin-2-one
• 4-(1H-1,3-benzodiazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidi
• 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one

• MDL： MFCD03821194
• Inchi： 1S/C19H19N3O2/c1-2-24-15-9-7-14(8-10-15)22-12-13(11-18(22)23)19-20-16-5-3-4-6-17(16)21-19/h3-10,13H,2,11-12H2,1H3,(H,20,21)
• InChI Key： BGLBPUSDCYOTTO-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2)CN1C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one

4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one (CAS No. 615281-70-4): A Comprehensive Overview

4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one (CAS No. 615281-70-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidinone and benzimidazole, two important scaffolds in drug discovery and development. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one consists of a pyrrolidinone ring fused to a benzimidazole moiety, with an ethoxyphenyl group attached to the pyrrolidinone ring. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The selective inhibition of MAO-B by 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one suggests its potential as a therapeutic agent for managing Parkinson's disease symptoms.

In addition to its neuroprotective properties, 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one has shown promising anticancer activity. Preclinical studies have reported that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is believed to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have sparked interest in exploring 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one as a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one has also been investigated in several studies. Results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity profile further support its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's therapeutic potential in larger patient populations.

In conclusion, 4-(1H-Benzimidazol-2-yl)-1-(4-ethoxyphenyl)pyrrolidin-2-one (CAS No. 615281-70-4) represents a promising candidate for the treatment of neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to improve patient outcomes and advance medical care.